Methyl 3-amino-4-(benzyloxy)-5-methoxybenzenecarboxylate

• IUPAC Name: methyl 3-amino-5-methoxy-4-phenylmethoxybenzoate
• InChI: InChI=1S/C16H17NO4/c1-19-14-9-12(16(18)20-2)8-13(17)15(14)21-10-11-6-4-3-5-7-11/h3-9H,10,17H2,1-2H3
• InChI Key: OSXATOQGFODCRZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OCC2=CC=CC=C2)N)C(=O)OC
• Molecular Formula: C16H17NO4
• DSSTOX Substance ID: DTXSID301230714
• Molecular Weight: 287.31 g/mol
• CAS RN: 1221791-79-2

Description

Methyl 3-amino-4-(benzyloxy)-5-methoxybenzenecarboxylate, also known as MABM, is a carboxylate compound with a wide range of applications in the scientific research field. It is a versatile compound that has been used in various experiments, such as in the synthesis of pharmaceuticals and in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis of Complex Molecules

The compound has been utilized as a key intermediate in the synthesis of complex molecules with potential pharmacological activities. For example, it has been involved in the preparation of zinc phthalocyanine derivatives with high singlet oxygen quantum yield, which are promising for photodynamic therapy in cancer treatment (Pişkin, Canpolat, & Öztürk, 2020). These derivatives exhibit remarkable fluorescence properties and significant potential as Type II photosensitizers, indicating their utility in treating cancer through photodynamic therapy.

Antimicrobial Activities

Derivatives synthesized from "Methyl 3-amino-4-(benzyloxy)-5-methoxybenzenecarboxylate" have shown antimicrobial activities. For instance, new 1,2,4-triazole derivatives synthesized from reactions involving this compound demonstrated good to moderate activities against various microorganisms, suggesting their potential application in developing new antimicrobial agents (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Development of Therapeutic Agents

The compound has been instrumental in the development of therapeutic agents, including the synthesis of tetrahydrolipstatin and tetrahydroesterastin, which are significant for their anti-tumor and anti-obesity properties (Tripathi & Kumar, 2012). This showcases the compound's role in contributing to the synthesis of bioactive molecules with potential health benefits.

Catalysis and Green Chemistry

The compound is also explored in catalysis and green chemistry applications, where its derivatives are investigated for their role in catalytic processes and as green corrosion inhibitors. Such studies underline the potential of this compound in developing environmentally friendly chemical processes and materials with enhanced performance and sustainability (Verma, Quraishi, & Singh, 2015).

Mechanism of Action

Target of Action

Many compounds similar to “Methyl 3-amino-4-(benzyloxy)-5-methoxybenzenecarboxylate” are often used in organic synthesis, particularly in reactions like the Suzuki-Miyaura coupling . The primary targets of these compounds are usually other organic molecules, where they act as reagents to facilitate the formation of new bonds.

Mode of Action

In a typical reaction, the compound might interact with its target through a process called transmetalation, where an organic group is transferred from one molecule to another . The exact nature of this interaction would depend on the specific reaction conditions and the other molecules present.